6,7-Dimethoxy-1-methylisoquinolin-3-yl acetate

• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• IUPAC Name: (6,7-dimethoxy-1-methylisoquinolin-3-yl) acetate
• InChI: InChI=1S/C14H15NO4/c1-8-11-7-13(18-4)12(17-3)5-10(11)6-14(15-8)19-9(2)16/h5-7H,1-4H3
• InChI Key: DNHFPBZGUIBXMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC2=CC(=C(C=C12)OC)OC)OC(=O)C

Description

6,7-Dimethoxy-1-methylisoquinolin-3-yl acetate is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6,7-dimethoxy-1-methylisoquinolin-3-ol CCH 18060 (3.11 g, 14.19 mmol) in dry CH2Cl2 (230 mL) in a 500 mL round-bottomed flask equipped with a magnetic stirrer was added DIEA (2.46 mL, 14.88 mmol), DMAP (173 mg, 1.42 mmol) and acetic anhydride (1.39 mL, 14.80 mmol) and the reaction mixture was stirred overnight at RT. The organic solution was then washed with brine (50 mL), dried over Na2SO4, filtered and concentrated under vacuum. The residue was finally purified by column chromatography (SiO2, eluent cyclohexane:EtOAc=100:0 to 50:50) to give 6,7-dimethoxy-1-methylisoquinolin-3-yl acetate SIL 32158 as an off-white solid (3.26 g, 88% yield).